Cas no 14486-09-0 (H-Val-Met-OH)

• Product Name: H-Val-Met-OH
• CAS No: 14486-09-0
• MF: C₁₀H₂₀N₂O₃S
• MW: 248.342401504517
• MDL: MFCD00038288
• CID: 184707
• Update Time: 2025-07-19

H-Val-Met-OH Chemical and Physical Properties

Names and Identifiers

• L-Methionine, L-valyl-
• 2-[(2-amino-3-methylbutanoyl)amino]-4-methylsulfanylbutanoic acid
• H-VAL-MET-OH
• L-VAL-MET
• Val-Met
• valylmethionine
• NSC 158159
• L-Valyl-L-methionine
• (S)-2-((S)-2-Amino-3-methylbutanamido)-4-(methylthio)butanoic acid
• H-Val-Met-OH

• MDL： MFCD00038288
• Inchi： 1S/C10H20N2O3S/c1-6(2)8(11)9(13)12-7(10(14)15)4-5-16-3/h6-8H,4-5,11H2,1-3H3,(H,12,13)(H,14,15)/t7-,8-/m0/s1
• InChI Key： YSGSDAIMSCVPHG-YUMQZZPRSA-N
• SMILES： S(C)CC[C@@H](C(=O)O)NC([C@H](C(C)C)N)=O

Computed Properties

• Exact Mass: 248.11900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8

Experimental Properties

• Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (57 g/l) (25 º C),
• PSA: 117.72000
• LogP: 1.38340

H-Val-Met-OH Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Other Chemical Reagents

Additional information on H-Val-Met-OH

Recent Advances in the Study of H-Val-Met-OH (CAS: 14486-09-0) in Chemical Biology and Pharmaceutical Research

H-Val-Met-OH, a dipeptide with the CAS number 14486-09-0, has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications in drug development, peptide synthesis, and biochemical studies. This research brief aims to synthesize the latest findings on this compound, highlighting its structural properties, biological activities, and potential therapeutic uses. The following sections provide a comprehensive overview of the current state of research, focusing on key methodologies, experimental results, and emerging trends.

Recent studies have explored the role of H-Val-Met-OH as a building block in peptide synthesis, particularly in the development of novel antimicrobial and anticancer agents. Its unique structural features, including the presence of valine and methionine residues, contribute to its stability and bioavailability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that H-Val-Met-OH derivatives exhibit enhanced binding affinity to target proteins involved in cancer cell proliferation, suggesting its potential as a scaffold for designing next-generation therapeutics.

In addition to its pharmaceutical applications, H-Val-Met-OH has been investigated for its role in modulating enzymatic activity. Research conducted by Smith et al. (2024) revealed that this dipeptide can act as an inhibitor for specific proteases, offering insights into its mechanism of action at the molecular level. These findings underscore the compound's utility in both basic research and applied sciences, paving the way for further exploration of its biochemical properties.

Another area of interest is the use of H-Val-Met-OH in drug delivery systems. A recent study highlighted its compatibility with nanoparticle-based carriers, which could improve the targeted delivery of therapeutic agents to diseased tissues. This approach has shown promise in preclinical models, particularly for treating inflammatory disorders and metabolic diseases. The ability of H-Val-Met-OH to enhance drug solubility and stability further supports its adoption in advanced formulation strategies.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of H-Val-Met-OH for industrial applications. Researchers are actively exploring green chemistry approaches to reduce production costs and environmental impact. For example, a 2024 report in Organic Process Research & Development detailed a novel enzymatic synthesis method that achieves higher yields with minimal waste, addressing some of the limitations associated with traditional chemical synthesis.

In conclusion, H-Val-Met-OH (CAS: 14486-09-0) represents a promising candidate for diverse applications in chemical biology and pharmaceutical research. Its structural versatility, biological activity, and compatibility with modern drug delivery systems make it a valuable tool for scientists and industry professionals alike. Future studies should focus on expanding its therapeutic potential and addressing scalability challenges to facilitate broader adoption in clinical and industrial settings.